Cas no 181067-39-0 (3H-Pyrazole-3-thione, 2,4-dihydro-4,4-dimethyl-2-phenyl-5-(2-pyridinyl)-)

• Product name: 3H-Pyrazole-3-thione, 2,4-dihydro-4,4-dimethyl-2-phenyl-5-(2-pyridinyl)-
• CAS No: 181067-39-0
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 1372991

3H-Pyrazole-3-thione, 2,4-dihydro-4,4-dimethyl-2-phenyl-5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole-3-thione, 2,4-dihydro-4,4-dimethyl-2-phenyl-5-(2-pyridinyl)-

• Inchi： 1S/C16H15N3S/c1-16(2)14(13-10-6-7-11-17-13)18-19(15(16)20)12-8-4-3-5-9-12/h3-11H,1-2H3
• InChI Key： DMCOKXGBGMRCMS-UHFFFAOYSA-N
• SMILES： N1=C(C2=NC=CC=C2)C(C)(C)C(=S)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 281.09885

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 402.2±37.0 °C(Predicted)
• PSA: 28.49
• pka: 1.17±0.19(Predicted)